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Compound of Interest

Compound Name: Sulfo-Cy3 maleimide

Cat. No.: B15977230

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Sulfo-Cy3 maleimide, a thiol-reactive

fluorescent dye, for researchers, scientists, and drug development professionals. This

document outlines its core properties, detailed experimental protocols for its use in labeling

biomolecules, and its application in the visualization of key cellular signaling pathways.

Core Properties of Sulfo-Cy3 Maleimide
Sulfo-Cy3 maleimide is a water-soluble fluorescent dye widely used for the covalent labeling

of proteins, peptides, and other molecules containing free sulfhydryl groups. Its maleimide

group reacts specifically with thiols at a pH range of 6.5-7.5 to form a stable thioether bond.

The sulfonate groups on the cyanine dye backbone enhance its water solubility, making it

particularly suitable for labeling sensitive proteins like antibodies in aqueous environments

without the need for organic co-solvents.[1][2]

Quantitative Data Summary
The key physicochemical and spectral properties of Sulfo-Cy3 maleimide are summarized in

the table below for easy reference.
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Property Value

Molecular Weight ~777 g/mol [1] (or 776.96 Da[2])

Chemical Formula C₃₆H₄₁KN₄O₉S₂[1][2]

Excitation Maximum (λex) 548 nm[1][2]

Emission Maximum (λem) 563 nm[1][2]

Molar Extinction Coefficient 162,000 cm⁻¹M⁻¹[1][2]

Solubility Water, DMSO, DMF[1][2]

Reactive Group Maleimide

Experimental Protocols
This section provides detailed methodologies for the labeling of proteins with Sulfo-Cy3
maleimide and the subsequent use of the labeled protein in immunofluorescence applications.

Protein Labeling with Sulfo-Cy3 Maleimide
This protocol describes a general procedure for conjugating Sulfo-Cy3 maleimide to a protein,

such as an antibody, through thiol-maleimide chemistry.

Materials:

Protein (e.g., IgG antibody) to be labeled (1-10 mg/mL)

Sulfo-Cy3 maleimide

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4, or Tris/HEPES buffer, pH 7.0-

7.5[3]

Reducing Agent (Optional): TCEP (tris(2-carboxyethyl)phosphine)[3]

Quenching Reagent: 2-Mercaptoethanol or L-cysteine

Purification Column: Desalting column (e.g., Sephadex G-25)
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Anhydrous DMSO or DMF

Procedure:

Protein Preparation:

Dissolve the protein in the Reaction Buffer to a final concentration of 1-10 mg/mL.[4]

If the protein buffer contains any thiol-containing substances, they must be removed by

dialysis or buffer exchange.

Reduction of Disulfide Bonds (Optional):

To increase the number of available thiol groups, disulfide bonds within the protein can be

reduced.

Add a 10- to 20-fold molar excess of TCEP to the protein solution.[5]

Incubate for 30-60 minutes at room temperature. It is not necessary to remove TCEP

before adding the maleimide dye.[5]

Dye Preparation:

Allow the vial of Sulfo-Cy3 maleimide to warm to room temperature before opening.

Prepare a 10 mM stock solution of the dye in anhydrous DMSO or DMF.

Labeling Reaction:

Add a 10- to 20-fold molar excess of the Sulfo-Cy3 maleimide stock solution to the

protein solution.[6]

Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected

from light.

Quenching the Reaction:
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To stop the labeling reaction, add a quenching reagent with a free thiol group, such as 2-

mercaptoethanol or L-cysteine, to a final concentration of 10-fold molar excess over the

dye.

Incubate for 15-30 minutes at room temperature.

Purification of the Conjugate:

Separate the labeled protein from the unreacted dye and quenching reagent using a

desalting column equilibrated with PBS.[3]

Collect the fractions containing the fluorescently labeled protein.

Determination of Degree of Labeling (DOL):

Measure the absorbance of the purified conjugate at 280 nm (for the protein) and 555 nm

(for Cy3).

Calculate the protein concentration and the dye concentration using their respective

extinction coefficients to determine the molar ratio of dye to protein.

Immunofluorescence Staining with Sulfo-Cy3 Labeled
Antibody
This protocol outlines the use of a Sulfo-Cy3 labeled antibody for the detection of a target

antigen in fixed cells.

Materials:

Cells grown on coverslips

Sulfo-Cy3 labeled antibody

Phosphate-Buffered Saline (PBS)

Fixation Buffer: 4% Paraformaldehyde in PBS

Permeabilization Buffer: 0.1-0.5% Triton X-100 in PBS
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Blocking Buffer: 1-5% Bovine Serum Albumin (BSA) in PBS

Nuclear Counterstain (e.g., DAPI)

Antifade Mounting Medium

Procedure:

Cell Culture and Fixation:

Culture cells on sterile coverslips to the desired confluency.

Wash the cells with PBS and then fix with Fixation Buffer for 15 minutes at room

temperature.[7]

Wash the cells three times with PBS.

Permeabilization:

Incubate the cells with Permeabilization Buffer for 10 minutes at room temperature to allow

the antibody to access intracellular antigens.[7]

Wash the cells three times with PBS.

Blocking:

Incubate the cells with Blocking Buffer for 1 hour at room temperature to reduce non-

specific antibody binding.[8]

Antibody Incubation:

Dilute the Sulfo-Cy3 labeled antibody in Blocking Buffer to its optimal working

concentration.

Incubate the cells with the diluted antibody for 1-2 hours at room temperature or overnight

at 4°C, protected from light.[9]

Washing:
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Wash the cells three times with PBS for 5 minutes each, protected from light.[9]

Counterstaining and Mounting:

Incubate the cells with a nuclear counterstain like DAPI, if desired.

Wash the cells with PBS and mount the coverslips on microscope slides using an antifade

mounting medium.

Imaging:

Visualize the stained cells using a fluorescence microscope with appropriate filters for Cy3

and the counterstain.

Visualizations: Workflows and Signaling Pathways
The following diagrams, generated using the DOT language, illustrate a typical experimental

workflow and two key signaling pathways that can be investigated using Sulfo-Cy3 labeled

antibodies.
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Experimental Workflow: Antibody Labeling and Immunofluorescence

Antibody Labeling

Immunofluorescence

Protein Preparation
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Labeling Reaction
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Mounting & Imaging
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Workflow for antibody labeling and immunofluorescence.
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EGFR signaling pathway visualization with labeled antibody.
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MAPK/ERK Signaling Pathway
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MAPK/ERK signaling pathway visualization with labeled antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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